Cas no 343-72-6 (3-fluoro-4-Pyridinecarboxylic acid ethyl ester)

• Product Name: 3-fluoro-4-Pyridinecarboxylic acid ethyl ester
• CAS No: 343-72-6
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 1111195
• PubChem ID: 46311382
• Update Time: 2025-04-20

3-fluoro-4-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-Pyridinecarboxylic acid ethyl ester
• 3-Fluor-isonicotinsaeure-aethylester
• 3-fluoro-isonicotinic acid ethyl ester
• 3-Fluoropyridine-4-carboxylic acid ethyl ester
• ethyl 3-fluoroisonicotinate
• SureCN3290788
• Ethyl 3-fluoro-4-pyridinecarboxylate
• NFZHPJOPXWHWFW-UHFFFAOYSA-N
• SCHEMBL3290788
• AKOS014280652
• 343-72-6
• DB-083415
• DTXSID40673277
• Ethyl 3-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H8FNO2/c1-2-12-8(11)6-3-4-10-5-7(6)9/h3-5H,2H2,1H3
• InChI Key： NFZHPJOPXWHWFW-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 39.19